Cas no 852857-09-1 ((R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine)

• Product name: (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine
• CAS No: 852857-09-1
• MF: C₁₇H₂₆N₂O₂
• MW: 290.40054
• MDL: MFCD09878771
• CID: 717179
• PubChem ID: 1515161

(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• (R)-(1-Benzylpyrrolidin-3-ylmethyl)carbamic acid tert-butyl ester
• (R)-1-Benzyl-3-N-Boc-aminomethyl pyrrolidine
• (R)-tert-Butyl((1-benzylpyrrolidin-3-yl)methyl)carbamate
• (r)-(1-benzyl-pyrrolidin-3-ylmethyl)-carbamic acid tert-butyl ester
• tert-butyl N-[[(3R)-1-benzylpyrrolidin-3-yl]methyl]carbamate
• 852857-09-1
• MHRKPCRXBAHJGS-OAHLLOKOSA-N
• SCHEMBL5450728
• DTXSID00363905
• (R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate
• (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine

• MDL： MFCD09878771
• Inchi： InChI=1S/C17H26N2O2/c1-17(2,3)21-16(20)18-11-15-9-10-19(13-15)12-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,18,20)/t15-/m1/s1
• InChI Key： MHRKPCRXBAHJGS-OAHLLOKOSA-N
• SMILES： CC(C)(OC(NC[C@H]1CCN(C1)CC2=CC=CC=C2)=O)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines